methyl 2-(2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate

• IUPAC Name: methyl 2-[[2-[(3-butyl-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C26H26N4O4S/c1-3-4-14-30-24(32)23-22(19(15-27-23)17-10-6-5-7-11-17)29-26(30)35-16-21(31)28-20-13-9-8-12-18(20)25(33)34-2/h5-13,15,27H,3-4,14,16H2,1-2H3,(H,28,31)
• InChI Key: ROMWWNHYVZIOTQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C(=CN2)C3=CC=CC=C3)N=C1SCC(=O)NC4=CC=CC=C4C(=O)OC
• Molecular Formula: C26H26N4O4S
• Molecular Weight: 490.6 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a benzoate group, which is a benzene ring attached to a carboxylate. These types of compounds are often found in pharmaceuticals and could have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups. It would likely have a combination of single, double, and possibly aromatic bonds. The exact structure would depend on the specific arrangement of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its polarity, solubility, melting point, and boiling point would all be influenced by the arrangement of its functional groups.

Scientific Research Applications

Organic Synthesis

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Drug Development

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Antimicrobial Potential

. This suggests that the compound could also have potential antimicrobial applications.

Antiviral Activity

. This suggests that the compound could also be used in antiviral research.

Pharmaceutical Applications

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Kinase Inhibitory Activity

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Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound is structurally related to pyrrole-3-carboxylic acid amides, which are central to remarkably successful drugs like Atorvastatin and Sunitinib

Mode of Action

It is known that the cyclization reactions of similarly functionalized enamines are a key part of the synthetic procedure . This could suggest that the compound interacts with its targets through a similar mechanism.

Biochemical Pathways

The compound may affect various biochemical pathways due to its structural similarity to other bioactive compounds. For instance, 4-oxo derivatives of pyrrole-3-carboxylic acids and the pyrrolin-4-ones in general, are known to have antimalarial and HIV-1 protease inhibitory activities . .

Future Directions

The future directions for research on this compound would depend on its biological activity. If it has promising activity, it could be further optimized and potentially developed into a drug.